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Compound of Interest

Compound Name: Ethyl 3-phenylbut-2-enoate

Cat. No.: B133697 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the stability and

recommended storage conditions for Ethyl 3-phenylbut-2-enoate. The information presented

is curated for professionals in research, scientific, and drug development fields to ensure the

integrity and reliability of this compound in experimental and developmental settings.

Physicochemical Properties
A foundational understanding of the physicochemical properties of Ethyl 3-phenylbut-2-
enoate is crucial for its proper handling and storage.

Property Value Reference

CAS Number 1504-72-9 [1]

Molecular Formula C₁₂H₁₄O₂ [1]

Molecular Weight 190.24 g/mol [1]

Boiling Point 142-144 °C at 15 mm Hg [1]

Density 1.042 g/mL at 25 °C [1]

Appearance Yellow oil [1]
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Stability Profile
While specific, quantitative stability data for Ethyl 3-phenylbut-2-enoate is not extensively

available in peer-reviewed literature, its chemical structure suggests susceptibility to two

primary degradation pathways: hydrolysis and oxidation.

Potential Degradation Pathways:

Hydrolysis: The ester functional group in Ethyl 3-phenylbut-2-enoate can undergo

hydrolysis, particularly in the presence of acidic or basic conditions, to yield 3-phenylbut-2-

enoic acid and ethanol.

Oxidation: The presence of a carbon-carbon double bond and a phenyl group makes the

molecule susceptible to oxidation. Similar compounds have been shown to degrade in the

presence of air (oxygen).[2] Potential oxidation products could include benzaldehyde and

benzoic acid.[2] The double bond can also undergo reactions such as hydrogenation and

halogenation.[3]

Forced Degradation Studies:

Forced degradation studies are essential to identify potential degradation products and

establish the intrinsic stability of a compound. Based on ICH guidelines, a forced degradation

study for Ethyl 3-phenylbut-2-enoate would typically involve exposing it to the following

conditions:

Acidic Conditions: e.g., 0.1 M HCl at elevated temperature.

Basic Conditions: e.g., 0.1 M NaOH at elevated temperature.

Oxidative Conditions: e.g., 3% H₂O₂ at room temperature.

Thermal Stress: e.g., heating at a temperature below its boiling point.

Photostability: e.g., exposure to UV and visible light.

The following table summarizes potential degradation products that could be anticipated based

on the structure of Ethyl 3-phenylbut-2-enoate and data from related compounds.
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Degradation Condition Potential Degradation Products

Acid/Base Hydrolysis 3-Phenylbut-2-enoic acid, Ethanol

Oxidation Benzaldehyde, Benzoic Acid, Epoxides, Diols

Thermal Isomers, Oligomers

Photolytic Isomers, Cyclization products

Recommended Storage and Handling
Proper storage and handling are paramount to maintaining the quality and stability of Ethyl 3-
phenylbut-2-enoate.

Storage Conditions:

Based on supplier recommendations and the compound's chemical nature, the following

storage conditions are advised:

Parameter Recommendation

Temperature 2-8°C[4]

Atmosphere Sealed in a dry, inert atmosphere[5]

Light Keep in a dark place[5]

Container Tightly sealed, appropriate for organic liquids

Storing the compound in an organic solvent may also inhibit degradation.[2]

Handling Precautions:

Standard laboratory safety practices should be employed when handling Ethyl 3-phenylbut-2-
enoate.

Handle in a well-ventilated area.[6]
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Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.[6]

Avoid contact with skin and eyes.[6]

Keep away from heat, sparks, open flames, and other ignition sources.[7][8]

Use non-sparking tools and take precautionary measures against static discharge.[6][7]

Experimental Protocols
General Protocol for a Forced Degradation Study:

This protocol outlines a general procedure for conducting a forced degradation study on Ethyl
3-phenylbut-2-enoate.

Sample Preparation: Prepare solutions of Ethyl 3-phenylbut-2-enoate in a suitable solvent

(e.g., acetonitrile or methanol) at a known concentration.

Stress Conditions:

Acid Hydrolysis: Add an equal volume of 0.1 M HCl to the sample solution. Heat at 60°C

for a specified period (e.g., 24, 48 hours).

Base Hydrolysis: Add an equal volume of 0.1 M NaOH to the sample solution. Keep at

room temperature for a specified period.

Oxidation: Add an equal volume of 3% H₂O₂ to the sample solution. Keep at room

temperature for a specified period.

Thermal Degradation: Store a solid or liquid sample at an elevated temperature (e.g.,

70°C) for a specified period.

Photodegradation: Expose the sample solution to light providing an overall illumination of

not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less

than 200-watt hours/square meter.
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Sample Analysis: At each time point, withdraw an aliquot of the stressed sample, neutralize if

necessary, and dilute to a suitable concentration for analysis.

Analytical Method: Analyze the samples using a stability-indicating analytical method, such

as High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass

Spectrometry (GC-MS), to separate the parent compound from any degradation products.

Peak Identification: Identify and characterize the degradation products using techniques

such as mass spectrometry and NMR.

Visualizations
The following diagrams illustrate key aspects of the stability and handling of Ethyl 3-
phenylbut-2-enoate.
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Caption: Potential degradation pathways of Ethyl 3-phenylbut-2-enoate.
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Caption: Workflow for proper handling and storage.
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Caption: Decision tree for assessing the stability of Ethyl 3-phenylbut-2-enoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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